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Compound Name: (Asp)2-Rhodamine 110
CAS No.: 102330-07-4
Cat. No.: B15554118
Get Quote
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Ensuring the safe and environmentally responsible disposal of (Asp)2-Rhodamine 110 is
critical for laboratory safety and compliance. While a specific Safety Data Sheet (SDS) for
(Asp)2-Rhodamine 110 is not readily available, the following procedures are based on
guidance for closely related rhodamine dyes, such as Rhodamine 110, Rhodamine B, and
Rhodamine 6G. Rhodamine dyes are recognized for their potential toxicity and environmental
hazards, necessitating careful handling and disposal.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[2][3] All handling of (Asp)2-Rhodamine 110 and its waste should be conducted in a well-
ventilated area or under a chemical fume hood to avoid inhalation of any dust or aerosols.[2][4]

Quantitative Hazard Data Summary

The following table summarizes key hazard information for related rhodamine compounds,
which should be considered when handling and disposing of (Asp)2-Rhodamine 110.
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Hazard ] . .
o Rhodamine B Rhodamine 110 Rhodamine 6G
Classification

Category 4: Harmful if ~ Category 4: Harmful if

Acute Oral Toxicity Toxic if swallowed.[7]
swallowed.[5][6] swallowed.[2]
Category 1: Causes Category 1: Causes
Eye Damage/Irritation  serious eye damage. Not Classified serious eye damage.
[51[6] [7]
Category 3: Harmful Discharge into the Keep away from
Aquatic Hazard to aquatic life with environment must be drains, surface and
long lasting effects.[5] avoided.[2] ground water.[7]

Step-by-Step Disposal Protocol

The disposal of (Asp)2-Rhodamine 110 must comply with all local, state, and federal
regulations.[8] Never dispose of rhodamine waste down the drain or in regular trash.[1][5]

o Waste Collection:

o Collect all waste containing (Asp)2-Rhodamine 110, including unused solutions,
contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated, clearly labeled,
and sealed waste container.[6]

o Leave chemicals in their original containers when possible and do not mix with other
waste streams unless explicitly instructed to do so by your institution's environmental
health and safety (EHS) office.[5]

o Waste Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3][4]

o Contact EHS for Pickup and Disposal:

o Contact your institution's EHS or a licensed professional waste disposal service for pickup
and proper disposal.[1] They are equipped to handle and dispose of chemical waste in
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accordance with regulatory requirements.

e Spill Management:
o In the event of a spill, avoid generating dust.[4]
o Carefully sweep up the solid material and place it in a sealed container for disposal.[6]

o Clean the spill area with a suitable solvent (e.g., water, if the material is soluble), and
collect the cleaning materials as hazardous waste. Do not allow wash water to enter
drains.[8]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of (Asp)2-Rhodamine 110 is illustrated in the
diagram below. This decision-making process ensures that all waste is handled safely and in

compliance with regulations.
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Start: (Asp)2-Rhodamine 110 Waste Generated

i

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect All Waste in a
Designated, Labeled Container
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- Avoid dust
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- Collect residue and cleaning materials
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Caption: Disposal workflow for (Asp)2-Rhodamine 110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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